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Compound of Interest

Compound Name: 5-Phenylmethoxyoxan-2-one

CAS No.: 852145-78-9

Cat. No.: B2670206

Get Quote

Executive Summary
Molecule: 5-Phenylmethoxyoxan-2-one Core Scaffold:

-Valerolactone (Oxan-2-one) Key Feature: C5-Benzyloxy ether linkage introducing chirality and
steric bulk. Modeling Objective: To predict the preferred ring pucker (half-chair vs. boat), the
axial/equatorial preference of the C5-substituent, and the thermodynamic feasibility of Ring-
Opening Polymerization (ROP).

Part 1: Molecular Architecture & Parametrization
Topological Construction
The molecule possesses one chiral center at C5. You must model both the

and

enantiomers to determine if the substitution pattern induces specific diastereomeric interactions
in a polymerization context.
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Initial Geometry: Build the 6-membered lactone ring in a standard chair-like conformation.

Attach the benzyloxy group at C5.

Atom Typing:

Force Field: Use MMFF94s or OPLS3e. These fields are parameterized for organic esters

and ethers, accurately capturing the anomeric effects inherent in the O-C-O linkages.

Charge Derivation: Do not rely on dictionary charges. Generate RESP (Restrained

Electrostatic Potential) charges derived from a HF/6-31G* single-point calculation on the

MM-minimized geometry. This is critical for correctly modeling the carbonyl electrophilicity.

The Conformational Landscape
The 6-membered lactone ring is not rigid. It exists in equilibrium between half-chair and

boat/twist-boat forms. The bulky phenylmethoxy group at C5 will strongly bias this equilibrium.

Protocol: Boltzmann-Weighted Conformational Search

Algorithm: Low-mode sampling (LMOD) or Monte Carlo Multiple Minimum (MCMM).

Degrees of Freedom:

Ring puckering coordinates.

C5-O bond rotation (positioning the ether oxygen).

O-CH2(Ph) bond rotation (positioning the benzyl group).

Energy Window: Retain all conformers within 5.0 kcal/mol of the global minimum.

Solvation: Implicit solvent (e.g., Chloroform or THF) must be included during sampling to

dampen intramolecular electrostatics.

Part 2: Quantum Mechanics (DFT) Refinement
Once unique conformers are identified, high-level DFT is required to resolve the electronic

energy differences, particularly the axial vs. equatorial preference of the C5-substituent.
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Level of Theory[1][2]
Functional:M06-2X or

B97X-D.

Reasoning: These functionals include dispersion corrections (D3 or equivalent). The

interaction between the phenyl ring and the lactone backbone (CH-

interactions) significantly stabilizes specific folded conformations. Standard B3LYP fails to
capture this.

Basis Set:6-311++G(d,p).[1]

Reasoning: Diffuse functions (++) are mandatory for describing the lone pairs on the ether

and carbonyl oxygens.

Solvation Model:SMD (Solvation Model based on Density).

Context: If modeling for polymerization, use the monomer (e.g., Toluene) or the polymer

bulk dielectric (

).

Thermodynamic Output
Summarize the relative stability of the conformers in a clear dataset.

Conformer ID Ring Pucker C5-Substituent (kcal/mol)
Boltzmann
Pop. (%)

Conf_01 Half-Chair Equatorial 0.00 85.4

Conf_02 Twist-Boat Axial 1.25 10.2

Conf_03 Half-Chair Axial 2.10 2.4

Conf_04 Boat Equatorial 2.80 0.8
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Interpretation: The equatorial preference at C5 typically dominates to avoid 1,3-diaxial-like

steric clashes, but the "anomeric effect" of the C5-alkoxy group can stabilize the axial position

depending on solvent polarity.

Part 3: Reactivity Modeling (Ring-Opening)
The primary utility of 5-Phenylmethoxyoxan-2-one is as a monomer for ROP. You must

calculate the Ring Strain Energy (RSE) and the activation barrier for nucleophilic attack.

Reaction Coordinate Workflow
Reactants: Global minimum of the lactone + Initiator (e.g., Methanol).

Transition State (TS): Locate the tetrahedral intermediate formation.

Method: QST3 (Quadratic Synchronous Transit) in Gaussian.

Validation: Verify exactly one imaginary frequency corresponding to the nucleophilic attack

vector (

cm

).

Product: Linear hydroxy-ester.

Graphviz Workflow Visualization
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Figure 1: Computational workflow for the structural and thermodynamic profiling of substituted

lactones.
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Part 4: Spectroscopic Validation (NMR)
To confirm the regiochemistry (i.e., that the benzyloxy group is indeed at C5 and not C3 or C4),

simulate the NMR spectrum.

Method: GIAO (Gauge-Independent Atomic Orbital).

Level: mPW1PW91/6-311+G(2d,p) (Standard for NMR).

Scaling: Apply linear scaling factors to account for systematic DFT errors (typically slope

for

C).

Diagnostic Signal: The C5 proton (methine) will show a distinct chemical shift (

ppm) and coupling constant pattern (

values) indicative of its axial/equatorial orientation relative to C4 and C6 protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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